Cas no 108490-80-8 (3-hydroxyphenyl N-ethylcarbamate)

• Product Name: 3-hydroxyphenyl N-ethylcarbamate
• CAS No: 108490-80-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD29907342
• CID: 164644
• PubChem ID: 183988
• Update Time: 2025-11-01

3-hydroxyphenyl N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, ethyl-,3-hydroxyphenyl ester (9CI)
• (3-hydroxyphenyl) N-ethylcarbamate
• 3-hydroxyphenyl N-ethylcarbamate
• AKOS033919022
• DTXSID80148570
• 108490-80-8
• 3-hydroxyphenylN-ethylcarbamate
• SCHEMBL5702146
• Z2467210012
• Carbamic acid, ethyl-, 3-hydroxyphenyl ester
• EN300-268036

• MDL： MFCD29907342
• Inchi： 1S/C9H11NO3/c1-2-10-9(12)13-8-5-3-4-7(11)6-8/h3-6,11H,2H2,1H3,(H,10,12)
• InChI Key： VEICXUIUCXSTCO-UHFFFAOYSA-N
• SMILES： O(C(NCC)=O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 138.1°C
• Refractive Index: 1.545
• PSA: 58.56
• LogP: 1.70490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 3-hydroxyphenyl N-ethylcarbamate

Introduction to 3-hydroxyphenyl N-ethylcarbamate (CAS No. 108490-80-8)

3-hydroxyphenyl N-ethylcarbamate, identified by the chemical compound code CAS No. 108490-80-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a hydroxyl group and an N-ethylcarbamate moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-hydroxyphenyl N-ethylcarbamate consists of a phenolic ring substituted with a hydroxyl group at the 3-position, linked to an N-ethylcarbamate functional group. This configuration suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery. The compound's solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications.

In recent years, there has been growing interest in developing novel carbamate-based compounds due to their broad spectrum of biological activities. 3-hydroxyphenyl N-ethylcarbamate represents a promising derivative that could be explored for its pharmacological properties. Research has indicated that carbamate compounds often exhibit inhibitory effects on various enzymes and receptors, which could be harnessed for therapeutic purposes.

One of the most intriguing aspects of 3-hydroxyphenyl N-ethylcarbamate is its potential role as an intermediate in the synthesis of more complex molecules. The hydroxyl group provides a site for further functionalization, allowing chemists to attach additional groups and tailor the compound's properties for specific applications. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drugs.

Recent studies have begun to explore the biological activity of 3-hydroxyphenyl N-ethylcarbamate. Initial experiments suggest that it may have inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly exciting given the increasing demand for anti-inflammatory agents with fewer side effects. The phenolic ring and hydroxyl group are known to participate in hydrogen bonding, which could enhance binding affinity to biological targets.

The synthesis of 3-hydroxyphenyl N-ethylcarbamate involves multi-step organic reactions, including condensation and hydrolysis processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial in characterizing the compound's structure and confirming its identity.

In addition to its potential therapeutic applications, 3-hydroxyphenyl N-ethylcarbamate may also find utility in research settings as a tool compound. Its unique structure allows researchers to study enzyme mechanisms and develop new screening assays for drug discovery. The compound's stability under various conditions makes it suitable for long-term storage and repeated use in laboratory experiments.

The future of 3-hydroxyphenyl N-ethylcarbamate lies in its continued investigation and development. As more data becomes available on its biological activity and synthetic pathways, new opportunities will emerge for its application in medicine and biotechnology. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this compound.

Overall, 3-hydroxyphenyl N-ethylcarbamate (CAS No. 108490-80-8) represents a fascinating molecule with diverse applications in pharmaceutical research. Its structural features and biological properties make it a valuable candidate for further exploration, offering hope for the development of novel therapeutic agents.